Cas no 2639625-71-9 (5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride)

• Product Name: 5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride
• CAS No: 2639625-71-9
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD33020430
• CID: 5415848
• PubChem ID: 155858783
• Update Time: 2025-07-23

5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-aminobicyclo[3.2.1]octane-1-carboxylic acid hydrochloride
• 5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride

• MDL： MFCD33020430
• Inchi： 1S/C9H15NO2.ClH/c10-9-3-1-2-8(6-9,4-5-9)7(11)12;/h1-6,10H2,(H,11,12);1H
• InChI Key： GWTOIJHRRVDOCB-UHFFFAOYSA-N
• SMILES： C(C12CCCC(CC1)(C2)N)(=O)O.Cl

Additional information on 5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride

Introduction to 5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride (CAS No: 2639625-71-9)

5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 2639625-71-9, belongs to a class of bicyclic amines and carboxylic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various experimental and industrial applications.

The structural framework of 5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride consists of a bicyclic core with an amine functional group at the terminal position and a carboxylic acid moiety at the other end. This unique structural configuration imparts distinct chemical properties that make it a valuable intermediate in organic synthesis and a promising candidate for drug discovery programs. The bicyclo structure introduces conformational constraints, which can influence the compound's interactions with biological targets, thereby modulating its pharmacological effects.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclo3.2.1octane derivatives due to their ability to mimic natural bioactive scaffolds found in numerous therapeutic agents. Studies have demonstrated that such compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. The presence of both an amine and a carboxylic acid group in 5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride allows for further functionalization, enabling researchers to design novel analogs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride is its potential role in the development of new drugs targeting neurological disorders. Preliminary research suggests that this compound may interact with specific neurotransmitter receptors, potentially offering a novel approach to treating conditions such as depression, anxiety, and chronic pain. The precise stereochemistry of the bicyclic core is critical in determining its binding affinity and selectivity, making it a focal point for medicinal chemists seeking to optimize drug-like properties.

The synthesis of 5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cyclizations and asymmetric hydrogenations, have been employed to construct the bicyclic framework efficiently. The introduction of the carboxylic acid group followed by salt formation with hydrochloric acid enhances the compound's handling characteristics, facilitating its use in downstream applications such as high-throughput screening assays.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict binding interactions between the compound and target proteins with remarkable accuracy, thereby reducing the time and cost associated with experimental testing. Such innovations are particularly valuable in drug discovery pipelines where rapid identification of promising candidates is essential.

The pharmaceutical industry has shown considerable interest in exploring bicyclo3.2.1octane derivatives due to their unique structural features and potential therapeutic benefits. Several companies have initiated programs to synthesize and evaluate analogs of this compound for various indications, including central nervous system disorders and inflammatory diseases. The versatility of 5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride as a scaffold allows for extensive structural modifications, providing opportunities to develop a pipeline of novel drug candidates with distinct mechanisms of action.

In conclusion, 5-aminobicyclo3.2.1octane-1-carboxylic acid hydrochloride (CAS No: 2639625-71-9) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features, combined with its potential biological activities, make it a compelling candidate for further investigation into treating neurological disorders and other diseases. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in shaping future therapeutic strategies.